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Introduction
Isatoribine (also known as ANA245) is a synthetic nucleoside analog that acts as a selective

agonist for Toll-like receptor 7 (TLR7).[1] TLR7 is a component of the innate immune system,

and its activation can trigger a cascade of immune responses, including the production of type I

interferons and other cytokines. This immunomodulatory activity has led to the investigation of

isatoribine and other TLR7 agonists as potential therapeutic agents for viral infections and

cancer. While isatoribine's development has been more prominent in the context of Hepatitis

C, its potential as an anti-cancer agent, primarily through immune stimulation, is a subject of

scientific interest.

This document provides an overview of the available information and general protocols

relevant to the in vivo study of TLR7 agonists like isatoribine in cancer models. Due to a lack

of publicly available, detailed in vivo cancer studies specifically utilizing isatoribine, the

following protocols are based on general methodologies for similar compounds and preclinical

cancer research.

Mechanism of Action: TLR7 Agonism
Isatoribine stimulates the immune system by binding to and activating TLR7, which is primarily

expressed on plasmacytoid dendritic cells (pDCs) and B cells. This activation leads to the

production of pro-inflammatory cytokines, most notably interferon-alpha (IFN-α). IFN-α has
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direct anti-proliferative and pro-apoptotic effects on tumor cells and can also enhance the

activity of other immune cells, such as natural killer (NK) cells and cytotoxic T lymphocytes

(CTLs), which are crucial for anti-tumor immunity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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